Cas no 2877633-57-1 (4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-5,6,7,8-tetrahydroquinazoline)

• Product Name: 4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-5,6,7,8-tetrahydroquinazoline
• CAS No: 2877633-57-1
• MF: C₁₈H₂₆N₄OS
• MW: 346.490242481232
• CID: 5327966
• PubChem ID: 165434715
• Update Time: 2025-10-20

4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-5,6,7,8-tetrahydroquinazoline
• F6752-5500
• 2877633-57-1
• AKOS040865493
• [1-(5,6,7,8-Tetrahydro-4-quinazolinyl)-4-piperidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C18H26N4OS/c23-18(22-9-11-24-12-10-22)14-5-7-21(8-6-14)17-15-3-1-2-4-16(15)19-13-20-17/h13-14H,1-12H2
• InChI Key： LBZOAKBDZKCDCO-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=C3C(=NC=N2)CCCC3)CC1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 346.18273264g/mol
• Monoisotopic Mass: 346.18273264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.9±55.0 °C(Predicted)
• pka: 6.58±0.20(Predicted)

Additional information on 4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-5,6,7,8-tetrahydroquinazoline

Comprehensive Overview of 4-[4-(Thiomorpholine-4-carbonyl)piperidin-1-yl]-5,6,7,8-tetrahydroquinazoline (CAS No. 2877633-57-1)

The compound 4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-5,6,7,8-tetrahydroquinazoline (CAS No. 2877633-57-1) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structure, featuring a thiomorpholine moiety linked to a piperidine ring and a tetrahydroquinazoline core, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in oncology, neurology, and inflammation, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in high-throughput screening and computational drug design. The 4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-5,6,7,8-tetrahydroquinazoline scaffold is being explored for its ability to modulate protein-protein interactions, a hot topic in drug development. Its thiomorpholine component, in particular, is known for enhancing solubility and bioavailability, addressing a common challenge in pharmacokinetic optimization.

The synthesis of CAS No. 2877633-57-1 involves multi-step organic reactions, including amide coupling and cyclization strategies, which are frequently discussed in organic chemistry forums and patent literature. Its structural complexity requires meticulous chromatographic purification and spectroscopic characterization, ensuring high purity for preclinical studies. This aligns with the growing emphasis on quality-by-design (QbD) principles in pharmaceutical manufacturing.

From a mechanistic perspective, this compound’s tetrahydroquinazoline core is analogous to known kinase inhibitors, sparking interest in its potential as a tyrosine kinase inhibitor (TKI). Given the rise of cancer immunotherapy and combination therapies, researchers are investigating whether 4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-5,6,7,8-tetrahydroquinazoline could synergize with existing treatments to overcome drug resistance. Such inquiries are frequently searched in biomedical databases like PubMed and Google Scholar.

Beyond oncology, the compound’s piperidine-thiomorpholine hybrid structure suggests possible applications in central nervous system (CNS) disorders. With the increasing prevalence of neurodegenerative diseases, the search for blood-brain barrier (BBB)-penetrant molecules has intensified. Preliminary studies indicate that this compound’s lipophilicity and hydrogen-bonding capacity may favor CNS bioavailability, a key focus area in neuropharmacology.

Environmental and green chemistry considerations are also relevant. The synthesis of CAS No. 2877633-57-1 can be optimized using catalytic methods to reduce waste, reflecting the industry’s shift toward sustainable chemistry. This resonates with global trends like the UN Sustainable Development Goals (SDGs), often cited in corporate sustainability reports.

In summary, 4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-5,6,7,8-tetrahydroquinazoline represents a versatile scaffold with broad therapeutic potential. Its interdisciplinary relevance—spanning medicinal chemistry, drug delivery, and molecular biology—makes it a compelling subject for ongoing research. As the scientific community continues to explore its applications, this compound may soon feature prominently in clinical trials and patent filings, further solidifying its importance in modern pharmacology.